Cas no 19225-96-8 (2-(1H-Imidazol-2-yl)ethylamine dihydrochloride)

• Product Name: 2-(1H-Imidazol-2-yl)ethylamine dihydrochloride
• CAS No: 19225-96-8
• MF: C₅H₉N₃
• MW: 111.145060300827
• MDL: MFCD02181046
• CID: 232324
• PubChem ID: 3082145
• Update Time: 2025-06-08

2-(1H-Imidazol-2-yl)ethylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Imidazol-2-yl)ethanamine
• [2-(1H-Imidazol-2-yl)ethyl]amine dihydrochloride
• 1H-Imidazole-2-ethanamine
• 2-(1H-Imidazol-2-yl)ethylamine
• 2-(1H-IMIDAZOL-2-YL)-ETHYLAMINE
• isohistamine
• 2-(1H-Imidazol-2-yl)-aethylamin
• 2-(1H-imidazol-2-yl)ethanamine(SALTDATA: 1.7HCl)
• 2-(2-aminoethyl)imidazole
• 2-(2-imidazolyl)ethylamine
• 2,6-DICHLOROHYDROQUINONE
• 2-imidazol-1-yl-ethylamine
• 2-(2-Aminoethyl)-1H-imidazole
• 2-(1H-Imidazol-2-yl)
• 4-(β-aMinoethyl)iMidazole
• 2-(1H-iMidazol-2-yl)ethanaMine 2HCl
• 1H-IMidazole-2-ethanaMine (2HCl salt)
• 2-(1H-iMidazol-2-yl)ethanaMine (2HCl salt)
• 1H-IMidazole-2-ethanaMine (In stock：1H-IMidazole-2-ethanaMine (2HCl salt)
• DTXSID20172814
• BB 0259417
• CS-0141515
• SCHEMBL8612077
• AKOS005174072
• 19225-96-8
• AB11463
• SY010697
• AT24211
• 2-(1H-IMIDAZOL-2-YL)-1-ETHANAMINE
• A22052
• EN300-141393
• MFCD02181046
• DEURIUYJZZLADZ-UHFFFAOYSA-N
• FT-0683172
• 2-(1H-IMIDAZOL-2-YL)ETHAN-1-AMINE
• ss-Imidazolylathylamin
• BS-12868
• SCHEMBL366871
• ALBB-013489
• DB-023765
• Isohistamine;2-(1H-Imidazol-2-yl)ethylamine;2-(1H-imidazol-2-yl)ethanamine(SALTDATA: 1.7HCl);2-(1H-iMidazol-2-yl)ethanaMine (2HCl salt);1H-IMidazole-2-ethanaMine (2HCl salt)
• DTXCID3095305
• STL429928
• imidazole, 2-(2-aminoethyl)-
• 2-(1H-Imidazol-2-yl)ethylamine dihydrochloride

• MDL： MFCD02181046
• Inchi： 1S/C5H9N3/c6-2-1-5-7-3-4-8-5/h3-4H,1-2,6H2,(H,7,8)
• InChI Key： DEURIUYJZZLADZ-UHFFFAOYSA-N
• SMILES： N1C=CN=C1CCN

Computed Properties

• Exact Mass: 111.08000
• Monoisotopic Mass: 111.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 64.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.140±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 341.9℃ at 760 mmHg
• Flash Point: 187.3°C
• Refractive Index: 1.567
• Solubility: Soluble (840 g/l) (25 º C),
• PSA: 54.70000
• LogP: 0.61120

2-(1H-Imidazol-2-yl)ethylamine dihydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(1H-Imidazol-2-yl)ethylamine dihydrochloride

Introduction to 2-(1H-Imidazol-2-yl)ethylamine dihydrochloride (CAS No. 19225-96-8)

2-(1H-Imidazol-2-yl)ethylamine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 19225-96-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole derivative class, a structural motif widely recognized for its diverse biological activities and therapeutic potential. The presence of the imidazole ring, coupled with the ethylamine side chain, makes this molecule a promising candidate for further exploration in drug discovery and development.

The dihydrochloride salt form of 2-(1H-Imidazol-2-yl)ethylamine dihydrochloride enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. This property is particularly advantageous in drug design, where solubility plays a critical role in determining bioavailability and pharmacokinetic profiles.

In recent years, there has been growing interest in imidazole-based compounds due to their involvement in numerous biological pathways. The imidazole ring is a key component of several natural products and pharmacologically active molecules, including antifungal agents, antiviral drugs, and anticancer agents. The structural versatility of imidazole derivatives allows for the design of molecules with tailored biological activities, making them valuable tools in medicinal chemistry.

One of the most compelling aspects of 2-(1H-Imidazol-2-yl)ethylamine dihydrochloride is its potential as a scaffold for the development of new therapeutic agents. Researchers have been exploring its utility in various pharmacological contexts, including modulation of enzyme activity, receptor binding, and cellular signaling pathways. For instance, studies have suggested that imidazole derivatives can interact with specific targets involved in inflammation, neurodegeneration, and metabolic disorders.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying novel bioactive compounds. 2-(1H-Imidazol-2-yl)ethylamine dihydrochloride has been utilized in virtual screening campaigns to identify potential leads for drug development. These computational approaches have enabled researchers to predict the binding affinity and interaction modes of this compound with biological targets, providing insights into its mechanism of action.

The synthesis of 2-(1H-Imidazol-2-yl)ethylamine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the imidazole ring is typically achieved through condensation reactions between appropriate precursors, while the ethylamine side chain is incorporated via nucleophilic substitution or other coupling strategies. The final step involves salt formation with hydrochloric acid to enhance stability and solubility.

In vitro studies have demonstrated the potential of 2-(1H-Imidazol-2-yl)ethylamine dihydrochloride as an inhibitor of various enzymes and receptors. For example, preliminary data suggest that this compound may interfere with the activity of enzymes involved in signal transduction pathways, potentially leading to therapeutic effects in conditions such as cancer and autoimmune diseases. Additionally, its ability to modulate receptor binding has been explored in models of neurological disorders.

The pharmacokinetic properties of 2-(1H-Imidazol-2-yl)ethylamine dihydrochloride are also subjects of interest. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves within the body. These studies are crucial for optimizing drug delivery systems and predicting clinical efficacy. The dihydrochloride salt form has shown improved oral bioavailability compared to the free base form, making it a more suitable candidate for therapeutic applications.

Future research directions for 2-(1H-Imidazol-2-yl)ethylamine dihydrochloride include further exploration of its mechanisms of action and preclinical testing in animal models. By understanding how this compound interacts with biological systems at a molecular level, researchers can refine its structure to enhance its therapeutic potential. Additionally, exploring synthetic modifications may lead to derivatives with improved pharmacological properties.

The impact of 2-(1H-Imidazol-2-yl)ethylamine dihydrochloride on drug discovery is underscored by its versatility as a chemical scaffold. Its ability to engage multiple biological targets makes it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for imidazole derivatives, compounds like 19225-96-8 will undoubtedly play a significant role in shaping the future of pharmaceutical innovation.